N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide
Overview
Description
“N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide” is a chemical compound with the molecular formula C19H23FN2O2 . It is used for proteomics research .
Molecular Structure Analysis
The molecular weight of “N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide” is 330.41 .Physical And Chemical Properties Analysis
The molecular formula of “N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide” is C19H23FN2O2 and its molecular weight is 330.41 .Scientific Research Applications
Pharmacokinetics, Pharmacodynamics, and Toxicology of Psychoactive Substances
A study discusses the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances (NPS), including compounds similar to "N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide." It emphasizes the need for understanding the health risks associated with these substances, despite their perceived lower risk by users. The study suggests using existing treatment guidelines based on clinical effects rather than specific drugs to manage NPS toxicity (Nugteren-van Lonkhuyzen et al., 2015).
Practical Synthesis of Related Compounds
Another study presents a practical synthesis method for a related compound, 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing certain pharmaceuticals. It highlights the challenges and solutions in synthesizing such compounds, emphasizing the need for cost-effective and safe production methods (Qiu et al., 2009).
Benzoxaboroles: Applications in Medicinal Chemistry
The study on benzoxaboroles reveals their extensive applications due to exceptional properties and wide applications. Some benzoxaboroles exhibit biological activity and are under clinical trials, emphasizing the potential of such compounds in therapeutic applications (Adamczyk-Woźniak et al., 2009).
Recent Developments in Analytical Methods
A review discusses the analysis of biomarker N-deoxyguanosine-C8-4-aminobiphenyl, focusing on key methods for detection and quantitation in complex biological samples. It highlights the importance of understanding the metabolism and carcinogenicity of compounds like 4-aminobiphenyl, which shares a structural component with "N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide" (Chen et al., 2018).
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-4-hexoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O2/c1-2-3-4-5-12-24-16-9-6-14(7-10-16)19(23)22-18-13-15(21)8-11-17(18)20/h6-11,13H,2-5,12,21H2,1H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLEAYGQGCDZBQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-fluorophenyl)-4-(hexyloxy)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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